N-(3-ethoxypropyl)-2,6-dimethoxybenzamide

• IUPAC Name: N-(3-ethoxypropyl)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C14H21NO4/c1-4-19-10-6-9-15-14(16)13-11(17-2)7-5-8-12(13)18-3/h5,7-8H,4,6,9-10H2,1-3H3,(H,15,16)
• InChI Key: VMYBMAFIXYVZBS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=C(C=CC=C1OC)OC
• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol

Description

N-(3-ethoxypropyl)-2,6-dimethoxybenzamide is an organic compound that belongs to the class of benzamides. This compound is characterized by the presence of an ethoxypropyl group attached to the nitrogen atom and two methoxy groups attached to the benzene ring. It is used in various scientific research applications due to its unique chemical properties.

Scientific Research Applications

N-(3-ethoxypropyl)-2,6-dimethoxybenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its ability to interact with specific biological targets.

Industry: Utilized in the production of specialty chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-ethoxypropyl)-2,6-dimethoxybenzamide typically involves the reaction of 2,6-dimethoxybenzoic acid with 3-ethoxypropylamine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually conducted in an organic solvent such as dichloromethane at room temperature.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-(3-ethoxypropyl)-2,6-dimethoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The methoxy groups on the benzene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides with various functional groups.

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-2,6-dimethoxybenzamide involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-ethoxypropyl)-2,4-dihydroxybenzamide
• N-(3-ethoxypropyl)-3,4-dimethylbenzamide
• N-(3-ethoxypropyl)-2-(ethylthio)benzamide

Uniqueness

N-(3-ethoxypropyl)-2,6-dimethoxybenzamide is unique due to the presence of two methoxy groups on the benzene ring, which can influence its chemical reactivity and biological activity. This structural feature distinguishes it from other similar compounds and can result in different properties and applications.